Cas no 1019359-73-9 (3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 1019359-73-9
• MF: C₉H₇N₃O₂S
• MW: 221.2358
• CID: 5069865
• Update Time: 2025-05-21

3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide
• Z257923152

• Inchi： 1S/C9H7N3O2S/c13-7-3-1-2-6(4-7)8(14)11-9-12-10-5-15-9/h1-5,13H,(H,11,12,14)
• InChI Key： AAMWYQWVOXBOCC-UHFFFAOYSA-N
• SMILES： S1C([H])=NN=C1N([H])C(C1C([H])=C([H])C([H])=C(C=1[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 103

Additional information on 3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide

3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide: A Comprehensive Overview of CAS No. 1019359-73-9

3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide (CAS No. 1019359-73-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide is a benzamide derivative characterized by a hydroxyl group and a thiadiazole moiety. The molecular formula of this compound is C₉H₈N₄O₂S, with a molecular weight of approximately 224.24 g/mol. The presence of the hydroxyl group and the thiadiazole ring imparts unique chemical and biological properties to the molecule. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The thiadiazole ring, known for its electron-withdrawing effect, contributes to the molecule's stability and bioavailability.

Synthesis Methods

The synthesis of 3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide has been reported in several studies. One common method involves the reaction of 3-hydroxybenzoyl chloride with 2-aminothiadiazole in the presence of a base such as triethylamine. This reaction typically proceeds via an amide bond formation between the carboxylic acid group of 3-hydroxybenzoic acid and the amino group of 2-aminothiadiazole. The reaction conditions are optimized to maximize yield and purity, often involving mild temperatures and controlled pH levels.

An alternative synthetic route involves the condensation of 3-hydroxybenzohydrazide with carbon disulfide followed by cyclization to form the thiadiazole ring. This method is advantageous due to its simplicity and cost-effectiveness. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods using catalysts such as metal nanoparticles or microwave-assisted reactions.

Biological Activities

3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its biological activities, particularly in the areas of antimicrobial and anticancer properties. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide has demonstrated significant anticancer activity. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. The compound's ability to inhibit tumor growth and metastasis makes it a promising candidate for further development in cancer therapy.

Clinical Applications and Research Developments

The potential clinical applications of 3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide are currently being explored through preclinical studies and early-stage clinical trials. Recent research has focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce toxicity. Formulation strategies such as encapsulation in nanoparticles or liposomes have shown promise in improving drug delivery and targeting specific tissues or organs.

In addition to its direct therapeutic effects, 3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide has also been investigated for its potential as a lead compound for drug discovery. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activities, guiding the design of more potent analogs with improved pharmacological profiles.

Conclusion

3-hydroxy-N-(1,3,4-thiadiazol-2-yl)benzamide (CAS No. 1019359-73-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for addressing unmet medical needs in areas such as infectious diseases and cancer therapy.